N-(3-fluorophenyl)-4-biphenylcarboxamide

• IUPAC Name: N-(3-fluorophenyl)-4-phenylbenzamide
• InChI: InChI=1S/C19H14FNO/c20-17-7-4-8-18(13-17)21-19(22)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13H,(H,21,22)
• InChI Key: BFZHXMWGHKNEIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C19H14FNO
• Molecular Weight: 291.3 g/mol

Description

N-(3-fluorophenyl)-4-biphenylcarboxamide, also known as FUB-144, is a synthetic cannabinoid that has gained attention in the scientific community for its potential use in research and medicinal purposes. FUB-144 belongs to the class of indole-derived synthetic cannabinoids, which are known to interact with the cannabinoid receptors in the brain and produce effects similar to those of natural cannabinoids.

Mechanism of Action

N-(3-fluorophenyl)-4-biphenylcarboxamide interacts with the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This interaction leads to the activation of various signaling pathways, which can result in the modulation of neurotransmitter release and other physiological processes.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-4-biphenylcarboxamide has been found to produce a range of effects on the body, including changes in mood, appetite, and pain sensation. It has also been shown to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-4-biphenylcarboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and is not subject to the same legal restrictions as natural cannabinoids. However, one limitation is that the effects of N-(3-fluorophenyl)-4-biphenylcarboxamide on the body are not well understood, and more research is needed to fully understand its potential uses and limitations.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-4-biphenylcarboxamide. One area of interest is the potential use of N-(3-fluorophenyl)-4-biphenylcarboxamide as a therapeutic agent for various medical conditions, such as chronic pain, inflammation, and neurological disorders. Another area of interest is the development of new synthetic cannabinoids that have improved pharmacological properties and fewer side effects than existing compounds. Overall, N-(3-fluorophenyl)-4-biphenylcarboxamide is a promising compound that has the potential to advance our understanding of the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-biphenylcarboxamide involves the reaction of 3-fluorophenylacetonitrile with 4-biphenylcarboxylic acid in the presence of a catalyst such as trifluoroacetic acid. The resulting product is purified using chromatography techniques to obtain pure N-(3-fluorophenyl)-4-biphenylcarboxamide.

Scientific Research Applications

N-(3-fluorophenyl)-4-biphenylcarboxamide has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been found to bind to the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological processes such as mood, appetite, and pain sensation.